Cas no 2229645-23-0 (1,1-difluorohex-3-en-2-amine)

• Product Name: 1,1-difluorohex-3-en-2-amine
• CAS No: 2229645-23-0
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5832519
• PubChem ID: 165785687
• Update Time: 2025-06-13

1,1-difluorohex-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluorohex-3-en-2-amine
• EN300-1971686
• 2229645-23-0

• Inchi： 1S/C6H11F2N/c1-2-3-4-5(9)6(7)8/h3-6H,2,9H2,1H3/b4-3+
• InChI Key： QUBJQBQFJHOQOG-ONEGZZNKSA-N
• SMILES： FC(C(/C=C/CC)N)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluorohex-3-en-2-amine

Professional Introduction to 1,1-difluorohex-3-en-2-amine (CAS No: 2229645-23-0)

1,1-difluorohex-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229645-23-0, is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework featuring a double bond and fluorine substituents, presents a promising scaffold for the development of novel therapeutic agents. The presence of fluorine atoms introduces specific electronic and steric properties that can modulate the biological activity and pharmacokinetic behavior of the molecule, making it an attractive candidate for further investigation.

The chemical structure of 1,1-difluorohex-3-en-2-amine consists of a six-carbon chain with a double bond between the third and fourth carbons, and an amine functional group attached to the second carbon. The introduction of two fluorine atoms at the first carbon position further enhances its chemical reactivity and potential biological interactions. This configuration allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific pharmacological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The research community has extensively explored the use of fluorine in drug design, leveraging its ability to influence both electronic and steric properties. 1,1-difluorohex-3-en-2-amine exemplifies this trend, as its fluorinated backbone offers a versatile platform for synthesizing bioactive molecules.

One of the most compelling aspects of 1,1-difluorohex-3-en-2-amine is its potential application in the development of antiviral and anticancer agents. The combination of a fluorinated amine group with an unsaturated hydrocarbon chain creates a molecular architecture that can interact with biological targets in unique ways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in viral replication and tumor growth. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

The synthesis of 1,1-difluorohex-3-en-2-amine presents both challenges and opportunities for synthetic chemists. The presence of fluorine atoms requires careful handling to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. These approaches not only enhance the synthetic accessibility but also allow for the introduction of additional functional groups to modify the biological activity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of 1,1-difluorohex-3-en-2-amine. Molecular modeling techniques have been used to predict its binding interactions with potential targets, providing valuable insights into its pharmacological profile. These computational studies have complemented experimental efforts by identifying key structural features that contribute to its biological activity. Such integrative approaches are essential for accelerating the discovery and development of novel therapeutic agents.

The pharmacological evaluation of 1,1-difluorohex-3-en-2-amine has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution. These findings are encouraging for further clinical development.

The versatility of 1,1-difluorohex-3-en-2-amine as a chemical scaffold extends beyond pharmaceutical applications. Its unique structural features make it suitable for use in material science and agrochemicals as well. For instance, derivatives of this compound have been explored as intermediates in the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. Similarly, its incorporation into agrochemical formulations has shown promise in developing more effective pesticides with reduced environmental impact.

As research continues to uncover new applications for 1,1-difluorohex-3-en-2-amine, it is clear that this compound represents a significant advancement in synthetic chemistry and drug discovery. The combination of its unique structural features with its potential biological activity positions it as a valuable asset for both academic researchers and industrial chemists. Future studies will likely focus on optimizing its synthesis, exploring new derivatives, and evaluating its safety profile for clinical translation.

The broader impact of fluorinated compounds like 1,1-difluorohex-3-en-2-amine underscores their importance in modern medicinal chemistry. By providing innovative molecular tools for drug development, these compounds contribute to advancements in human health care across various therapeutic areas. As our understanding of their properties grows, so too will their applications in addressing some of the most pressing challenges in medicine today.